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Compound of Interest |

Compound Name: Menthyl isovalerate
CAS No.: 89-47-4
Cat. No.: B1211027
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe and compliant disposal of
menthyl isovalerate, ensuring the protection of both laboratory personnel and the
environment.

Immediate Safety and Hazard Assessment

Menthyl isovalerate is recognized as a skin, eye, and respiratory irritant. Before handling, it is
crucial to consult the Safety Data Sheet (SDS) and wear appropriate Personal Protective
Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. In case
of accidental contact, flush the affected area with copious amounts of water. If inhaled, move to
a well-ventilated area. Seek medical attention if irritation persists.

Menthyl isovalerate is not classified as an acutely toxic substance, with a high oral LD50 in
rats exceeding 5000 mg/kg. Its flashpoint is between 110°C and 113°C, which is above the
60°C (140°F) threshold for an ignitable hazardous waste (EPA hazardous waste code D001) as
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defined by the Resource Conservation and Recovery Act (RCRA).[1][2][3][4][5][6] Furthermore,
it is not a listed hazardous waste under RCRA's F, K, P, or U lists.

Despite not meeting the federal criteria for hazardous waste, menthyl isovalerate is practically
insoluble in water and should never be disposed of down the drain. It must be managed as a
non-hazardous chemical waste, adhering to institutional and local regulations, which may be
more stringent than federal guidelines.

Step-by-Step Disposal Protocol

The disposal of menthyl isovalerate should follow a clear and systematic process to ensure
safety and compliance.

Step 1: Waste Characterization

The first step is to properly characterize the waste. Based on available data, pure, unused
menthyl isovalerate is not considered a federal hazardous waste. However, if it is mixed with
other solvents or reagents, the entire mixture must be evaluated for hazardous characteristics
(ignitability, corrosivity, reactivity, toxicity). If the composition of the waste mixture is unknown, it
must be treated as hazardous waste until a formal characterization can be performed.

Step 2: Container Selection and Labeling

Proper containment is paramount to safe chemical waste management.

» Container Selection: Use a chemically compatible container with a secure, tight-fitting lid.
The original product container, if in good condition, is a suitable option. Avoid using food or
beverage containers.

o Labeling: Immediately label the waste container with the words "NON-HAZARDOUS
WASTE" (or "HAZARDOUS WASTE" if mixed with hazardous materials). The label must
clearly identify the contents, including the full chemical name ("Menthyl Isovalerate") and
any other components in the mixture, along with their approximate percentages. The
accumulation start date (the date the first drop of waste is added to the container) must also
be clearly marked.

Step 3: Accumulation and Storage
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Waste must be accumulated and stored safely within the laboratory prior to disposal.

o Satellite Accumulation Areas (SAAs): Designate a specific Satellite Accumulation Area for
your chemical waste. This area should be at or near the point of generation and under the
control of the laboratory personnel.

o Storage Conditions: Store the waste container in a well-ventilated area, away from sources
of ignition and incompatible materials. Secondary containment, such as a chemically
resistant tray, is highly recommended to contain any potential leaks or spills. Keep the
container closed at all times except when adding waste.

Step 4: Arranging for Disposal

Once the waste container is full or ready for disposal, the final step is to arrange for its removal
by a licensed professional.

« Contact Your Institution's Environmental Health and Safety (EHS) Office: Your institution's
EHS department is the primary resource for guidance on chemical waste disposal. They will
provide specific instructions on pickup requests and may provide pre-printed waste labels.

e Engage a Licensed Waste Disposal Vendor: If your institution does not have a centralized
EHS office, you will need to contract with a licensed hazardous and chemical waste disposal
company. These companies can assist with waste characterization, packaging,
transportation, and final disposal in a compliant and environmentally sound manner. You can
find local, certified vendors through online searches or by contacting your state's
environmental protection agency.

Quantitative Limits for Laboratory Waste
Accumulation

The following table summarizes key quantitative limits for the accumulation of chemical waste
in a laboratory setting, as stipulated by the EPA. Note that state and local regulations may
Impose stricter limits.
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Parameter Federal Limit

Maximum Volume in a Satellite Accumulation
Area (SAA)

55 gallons of non-acute hazardous waste

Maximum Amount of Acutely Hazardous Waste
in an SAA

1 quart (liquid) or 1 kg (solid)

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of menthyl

isovalerate.
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Step 1: Characterize Waste
(Pure Menthyl Isovalerate or Mixture?)

\4

Step 2: Select & Label Container
(Chemical Name, Date, Hazard)

A4

Step 3: Accumulate in SAA
(Secondary Containment, Closed Lid)

v Key Considerations

Step 4: Arrange for Disposal - Do Not Pour Down the Drain Follow Institutional & Local Regulations Wear Appropriate PPE

\4

Contact EHS or Licensed Vendor

A

Waste Pickup by Authorized Personnel

Click to download full resolution via product page

Caption: Menthyl Isovalerate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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